molecular formula C8H18N2O3 B8283694 4,4-diethoxy-N-hydroxybutanimidamide

4,4-diethoxy-N-hydroxybutanimidamide

Cat. No.: B8283694
M. Wt: 190.24 g/mol
InChI Key: PJYOKSMEFZHJRI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,4-Diethoxy-N-hydroxybutanimidamide (CAS: Not explicitly provided in evidence) is a hydroxamic acid derivative characterized by a butanimidamide backbone substituted with two ethoxy groups at the 4-position and a hydroxylamine moiety on the nitrogen. Structurally, it combines an amidine group (NH-C=NH) with hydroxamic acid (N-hydroxyamide) functionality.

Properties

Molecular Formula

C8H18N2O3

Molecular Weight

190.24 g/mol

IUPAC Name

4,4-diethoxy-N'-hydroxybutanimidamide

InChI

InChI=1S/C8H18N2O3/c1-3-12-8(13-4-2)6-5-7(9)10-11/h8,11H,3-6H2,1-2H3,(H2,9,10)

InChI Key

PJYOKSMEFZHJRI-UHFFFAOYSA-N

Canonical SMILES

CCOC(CCC(=NO)N)OCC

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The comparison focuses on structural analogs, functional groups, and methodologies for evaluating properties. Key compounds from the evidence include hydroxamic acids (), N-substituted maleimides (), and complex amides ().

Structural and Functional Group Comparisons

Compound Name Core Structure Key Substituents Reported Properties/Activities Source
4,4-Diethoxy-N-hydroxybutanimidamide Butanimidamide + hydroxamic acid 4-diethoxy, N-hydroxy Hypothetical: Chelation, antioxidant N/A
N-(4-Chlorophenyl)-N-hydroxycyclohexanecarboxamide Cyclohexanecarboxamide 4-chlorophenyl, N-hydroxy Antioxidant (DPPH assay)
N-(4-Dimethylamino-3,5-dinitrophenyl) acetonitrile Acetonitrile + nitroaryl 4-dimethylamino, 3,5-dinitro Charge transfer, optical properties
(R)-N-[(2S,4S,5S)-...]butanamide () Complex amide Diphenyl, dimethylphenoxy Pharmacokinetic modulation (hypothetical)

Key Observations:

  • Substituent Effects :
    • Ethoxy vs. Chlorophenyl : Ethoxy groups (in the target compound) likely increase hydrophilicity compared to 4-chlorophenyl substituents (, compound 8), which may enhance solubility but reduce membrane permeability .
    • Hydroxamic Acid vs. Maleimide : Hydroxamic acids (e.g., target compound) are strong metal chelators, while N-substituted maleimides () are often studied for charge-transfer properties and optoelectronic applications .
  • Functional Group Impact :
    • The N-hydroxy group in hydroxamic acids (common in compounds) enables radical scavenging (e.g., DPPH assay ), whereas amidines (as in the target compound) may exhibit basicity and nucleophilic reactivity.

Methodological Approaches

  • Experimental : Antioxidant activity in hydroxamic acids () is tested via DPPH and β-carotene assays. Similar methods could apply to the target compound .
  • Computational : Quantum chemical methods (e.g., DFT) used for N-substituted maleimides () could predict dipole moments, HOMO-LUMO gaps, and charge distribution in 4,4-diethoxy-N-hydroxybutanimidamide .

Pharmacological and Physicochemical Properties

  • Bioactivity : Chlorophenyl hydroxamates () show moderate antioxidant activity, suggesting that the target compound’s ethoxy groups might alter radical scavenging efficiency due to electronic effects .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.